Methyl 4-isopropyl-3,5-dimethoxybenzoate
Description
Methyl 4-isopropyl-3,5-dimethoxybenzoate is a benzoic acid derivative featuring a methyl ester group, methoxy substituents at positions 3 and 5, and an isopropyl group at position 4 of the aromatic ring. Its molecular formula is C₁₃H₁₈O₅, with a molecular weight of 254.28 g/mol.
Properties
Molecular Formula |
C13H18O4 |
|---|---|
Molecular Weight |
238.28 g/mol |
IUPAC Name |
methyl 3,5-dimethoxy-4-propan-2-ylbenzoate |
InChI |
InChI=1S/C13H18O4/c1-8(2)12-10(15-3)6-9(13(14)17-5)7-11(12)16-4/h6-8H,1-5H3 |
InChI Key |
TVZJWLXRNLZUBP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(C=C(C=C1OC)C(=O)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Differences
The compound is compared below with isopropyl 4-hydroxy-3,5-dimethoxybenzoate (), a close analog with distinct functional groups.
Table 1: Structural and Physicochemical Comparison
Detailed Analysis of Structural and Functional Differences
Substituent Effects
- Isopropyl 4-Hydroxy-3,5-Dimethoxybenzoate: The hydroxyl group at position 4 introduces polarity, increasing solubility in aqueous or polar solvents. This group may also confer antioxidant activity, as phenolic compounds often scavenge free radicals .
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